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An in-depth examination of the LPS-responsive beige-like anchor (LRBA) protein and its

orthologs across various species, providing a comparative framework for functional and

structural analysis. This guide is intended for researchers, scientists, and drug development

professionals interested in the roles of LRBA in cellular function and disease.

Introduction to LRBA
LPS-responsive beige-like anchor (LRBA) is a large, multi-domain protein crucial for the proper

functioning of the immune system. Initially identified as a gene inducible by lipopolysaccharide

(LPS) in B-cells and macrophages, LRBA has since been implicated in a variety of cellular

processes, most notably the regulation of vesicle trafficking.[1] Defects in the LRBA gene in

humans lead to a primary immunodeficiency disorder known as LRBA deficiency, which is

characterized by a range of symptoms including autoimmunity, lymphoproliferation, and

hypogammaglobulinemia.[2]

The primary function of LRBA revolves around its role in controlling the trafficking and surface

expression of the cytotoxic T-lymphocyte-associated protein 4 (CTLA-4), a key negative

regulator of T-cell activation.[3] By preventing the lysosomal degradation of CTLA-4, LRBA

ensures its recycling to the cell surface, thereby maintaining immune homeostasis.
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Comparative Analysis of LRBA Orthologs
Orthologs of LRBA are found in a wide range of species, highlighting its evolutionary

conservation and fundamental biological importance. This section provides a comparative

overview of LRBA orthologs in key model organisms.

Ortholog Identification
Species Gene Symbol Protein Name NCBI Gene ID

UniProt

Accession

Homo sapiens

(Human)
LRBA

LPS responsive

beige-like anchor

protein

987 P50851

Mus musculus

(Mouse)
Lrba

LPS responsive

beige-like anchor

protein

80877 Q9ESE1

Drosophila

melanogaster

(Fruit fly)

Not explicitly

named;

orthologous

group

Caenorhabditis

elegans

(Nematode)

sel-2
Suppressor of

lin-12, 2

Sequence and Domain Comparison
The LRBA protein is characterized by a conserved set of domains that are largely retained

across its orthologs. These domains are critical for its function as a scaffolding protein in

vesicle trafficking.
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Domain
Human LRBA

(approx. position)
Function

Conservation in

Orthologs

Concanavalin A-like

(ConA-like)
N-terminal

Lectin binding,

potentially involved in

recognizing

glycosylated proteins.

Conserved in

vertebrates.

VHS (VPS-27, Hrs,

and STAM)

Protein sorting and

trafficking.

Present in

vertebrates.

PH-like (Pleckstrin

Homology-like)
C-terminal

Interacts with the

BEACH domain.
Highly conserved.

BEACH (Beige and

CHS)
C-terminal

Forms a binding

groove with the PH-

like domain, likely for

partner protein

recruitment.

Defining domain of the

family, highly

conserved.

WD40 repeats C-terminal
Platform for protein-

protein interactions.

Conserved, number of

repeats may vary.

Note: The domain architecture in invertebrates like Drosophila and C. elegans may show some

divergence.

Functional Comparison
While the core function of LRBA in vesicle trafficking appears to be conserved, the specific

physiological roles can differ between species, largely reflecting the unique biology of each

organism.
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Species Key Functions and Phenotypes of Deficiency

Homo sapiens

Function: Regulates CTLA-4 trafficking in T-

cells, essential for immune homeostasis.

Involved in autophagy.[4] Deficiency Phenotype:

Severe immunodeficiency, autoimmunity,

lymphoproliferation, inflammatory bowel

disease.[5]

Mus musculus

Function: Similar to humans, regulates CTLA-4

expression. Plays a role in the function of

regulatory T cells (Tregs) and innate lymphoid

cells (ILC3s).[5] Deficiency Phenotype: Milder

immune phenotype compared to humans, with

some strains showing susceptibility to colitis.[5]

[6]

Drosophila melanogaster
Function: The orthologous group is implicated in

developmental processes.

Caenorhabditis elegans

Function: The ortholog, sel-2, is a negative

regulator of the lin-12/Notch signaling pathway,

which is crucial for cell fate decisions during

development.

Signaling Pathway of LRBA
The best-characterized signaling pathway involving LRBA is its regulation of CTLA-4 trafficking

in T-lymphocytes. This pathway is critical for maintaining immune tolerance and preventing

autoimmunity.
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CD80/CD86

CD28

Activation

Surface CTLA-4

Inhibition

TCR

Co-stimulation Signal

Upregulation

Intracellular CTLA-4 Vesicle

Endocytosis

Lysosome

Degradation
(LRBA absent)

Recycling Endosome

Trafficking

Recycling LRBA

Promotes recycling,
prevents degradation
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Experimental Workflow: Co-Immunoprecipitation

Start: Cell Culture

Cell Lysis

Pre-clearing with Beads

Immunoprecipitation with
Primary Antibody (e.g., anti-LRBA)

Capture with Protein A/G Beads

Wash Beads (3-5x)

Elution of Protein Complex

Analysis by Western Blot
(probe for interacting protein, e.g., anti-CTLA-4)

End: Interaction Confirmed/Refuted

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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